Cas no 532427-37-5 (1,1'-Biphenyl,3-methyl-, radical ion(1+) (9CI))

• Product Name: 1,1'-Biphenyl,3-methyl-, radical ion(1+) (9CI)
• CAS No: 532427-37-5
• MF: C₁₃H₁₂
• MW: 168.234383583069
• CID: 366100
• PubChem ID: 12564
• Update Time: 2025-04-19

1,1'-Biphenyl,3-methyl-, radical ion(1+) (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,3-methyl-, radical ion(1+) (9CI)
• 3-Methylbiphenyl
• 3-Methyl-biphenyl
• 1,1'-Biphenyl,3-methyl-,radical ion(1+)(9ci)
• 3-Phenyltoluene
• Biphenyl, 3-methyl-
• 643-93-6
• UNII-KFP6EO4J6P
• 3-METHYL-1,1'-BIPHENYL
• KFP6EO4J6P
• Q27282235
• DTXSID4060941
• EINECS 211-404-3
• InChI=1/C13H12/c1-11-6-5-9-13(10-11)12-7-3-2-4-8-12/h2-10H,1H
• 3-Phenyltoluene, 95%
• (3-Methylphenyl)benzene
• 1-methyl-3-phenyl-benzene
• FT-0616142
• 3-Methyl-1,1'biphenyl
• A834740
• MFCD00008533
• 1,1'-Biphenyl, 3-methyl-
• NS00022617
• 532427-37-5
• 3-Methyldiphenyl
• CS-W017792
• AKOS015842426
• AS-13071
• AM20040948
• A829470
• 1-methyl-3-phenylbenzene
• M0296
• m-Phenyltoluene
• W-104845
• m-Methylbiphenyl

• Inchi： 1S/C13H12/c1-11-6-5-9-13(10-11)12-7-3-2-4-8-12/h2-10H,1H3
• InChI Key： NPDIDUXTRAITDE-UHFFFAOYSA-N
• SMILES： C1(C=CC=C(C)C=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 168.094
• Monoisotopic Mass: 168.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 3.9

Experimental Properties

• Color/Form: Colorless to yellow liquid
• Density: 1.018
• Melting Point: 4.5 °C
• Boiling Point: -15°C
• Flash Point: >110°C
• Refractive Index: 1.601-1.605

1,1'-Biphenyl,3-methyl-, radical ion(1+) (9CI) Security Information

• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.